Cas no 2379321-76-1 (2-Hydrazinyl-3-iodo-5-methylpyridine)

• Product Name: 2-Hydrazinyl-3-iodo-5-methylpyridine
• CAS No: 2379321-76-1
• MF: C₆H₈IN₃
• MW: 249.052292823792
• MDL: MFCD32632211
• CID: 5075289
• Update Time: 2026-03-01

2-Hydrazinyl-3-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-3-iodo-5-methylpyridine

• MDL： MFCD32632211
• Inchi： 1S/C6H8IN3/c1-4-2-5(7)6(10-8)9-3-4/h2-3H,8H2,1H3,(H,9,10)
• InChI Key： XFXZVEZSOPWBRR-UHFFFAOYSA-N
• SMILES： IC1C(NN)=NC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9

Additional information on 2-Hydrazinyl-3-iodo-5-methylpyridine

Recent Advances in the Application of 2-Hydrazinyl-3-iodo-5-methylpyridine (CAS: 2379321-76-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Hydrazinyl-3-iodo-5-methylpyridine (CAS: 2379321-76-1) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This heterocyclic scaffold combines a reactive hydrazine group with an iodinated pyridine ring, making it particularly valuable for the synthesis of complex molecules with potential pharmaceutical applications. Recent studies have highlighted its utility in the development of kinase inhibitors, radiopharmaceuticals, and targeted covalent inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Hydrazinyl-3-iodo-5-methylpyridine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The iodine moiety allowed for efficient palladium-catalyzed cross-coupling reactions, while the hydrazine group served as a handle for subsequent modifications. The resulting compounds showed improved selectivity profiles compared to existing BTK inhibitors, with IC50 values in the low nanomolar range.

Another significant application was reported in the field of positron emission tomography (PET) tracer development. A research team at MIT demonstrated that the iodine atom in 2-Hydrazinyl-3-iodo-5-methylpyridine could be readily replaced with fluorine-18 via halogen exchange, creating a platform for rapid synthesis of PET probes. This approach was successfully applied to develop imaging agents for neurodegenerative diseases, with particular promise in tau protein imaging.

The compound's unique reactivity has also been exploited in targeted protein degradation strategies. A 2024 Nature Chemical Biology publication described its use in the construction of proteolysis-targeting chimeras (PROTACs), where the hydrazine group was conjugated to E3 ligase ligands while the pyridine core served as a linker to target proteins. This approach yielded several potent degraders of challenging targets, including transcription factors previously considered "undruggable."

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-Hydrazinyl-3-iodo-5-methylpyridine itself. A new continuous flow synthesis method published in Organic Process Research & Development achieved an 85% yield with significantly reduced reaction times compared to traditional batch processes. This improvement in production efficiency is expected to facilitate broader adoption of the compound in drug discovery programs.

Safety and toxicity studies have also progressed, with recent data indicating favorable in vitro safety profiles for derivatives of 2-Hydrazinyl-3-iodo-5-methylpyridine. A comprehensive ADMET assessment published in Chemical Research in Toxicology showed minimal cytochrome P450 inhibition and good metabolic stability for several lead compounds derived from this scaffold.

Looking forward, the unique combination of reactivity and structural features in 2-Hydrazinyl-3-iodo-5-methylpyridine positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the areas of covalent inhibitor design and targeted protein degradation. Ongoing research is exploring its potential in antibody-drug conjugates and as a platform for diversity-oriented synthesis.